Cas no 174907-36-9 (5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)-)
174907-36-9 structure
Product Name:5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)-
CAS No:174907-36-9
MF:C10H6F3NO2
MW:229.155353069305
CID:3814514
PubChem ID:15271061
Update Time:2025-04-22
5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)-
- 174907-36-9
- 6-(Trifluoromethyl)-5H-[1,3]dioxolo[4,5-f]indole
-
- Inchi: 1S/C10H6F3NO2/c11-10(12,13)9-2-5-1-7-8(16-4-15-7)3-6(5)14-9/h1-3,14H,4H2
- InChI Key: RIFMBVHWWJTHBE-UHFFFAOYSA-N
- SMILES: FC(C1=CC2=CC3=C(C=C2N1)OCO3)(F)F
Computed Properties
- Exact Mass: 229.03506292Da
- Monoisotopic Mass: 229.03506292Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 34.3Ų
5H-1,3-Dioxolo[4,5-f]indole, 6-(trifluoromethyl)- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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